Cas no 2228747-67-7 (1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-amine)

• Product Name: 1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-amine
• CAS No: 2228747-67-7
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6111138
• PubChem ID: 165678147
• Update Time: 2025-05-19

1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-amine
• 2228747-67-7
• 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-amine
• EN300-1952988

• Inchi： 1S/C10H15F2N3/c11-10(12)8(13)5-7-6-15-4-2-1-3-9(15)14-7/h6,8,10H,1-5,13H2
• InChI Key： CTBJZHZPUHCGDT-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN2C(CCCC2)=N1)N)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propan-2-amine

Comprehensive Analysis of 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-amine (CAS No. 2228747-67-7): Properties, Applications, and Research Insights

The compound 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-amine (CAS No. 2228747-67-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This fluorinated imidazopyridine derivative is characterized by its difluoromethyl group and amine functionality, which contribute to its reactivity and biological activity. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate enzyme activity and receptor binding.

In the context of current trends, the demand for fluorinated organic compounds has surged, driven by their stability, bioavailability, and metabolic resistance. The imidazo[1,2-a]pyridine scaffold, a key component of this molecule, is widely explored in medicinal chemistry for its diverse pharmacological properties. Users frequently search for terms like "imidazopyridine derivatives in drug design" or "fluorine in bioactive molecules," reflecting the growing interest in this niche. The presence of the difluoro moiety in CAS 2228747-67-7 further enhances its appeal, as fluorination is a proven strategy to improve drug-like properties.

From a synthetic perspective, 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-amine offers versatility in organic synthesis. Its amine group allows for easy functionalization, making it a valuable intermediate for constructing more complex molecules. Recent publications highlight its use in catalyzed cross-coupling reactions and multicomponent syntheses, addressing common search queries such as "amine-containing heterocycles in catalysis." The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, this compound has potential applications in material science. Fluorinated compounds are known for their thermal and chemical stability, which is critical in developing advanced polymers and electronic materials. Searches like "fluorinated amines in material applications" underscore the interdisciplinary relevance of CAS 2228747-67-7. Its imidazopyridine core may also contribute to luminescent materials, a hot topic in optoelectronics research.

Quality and safety are paramount when handling 1,1-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propan-2-amine. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of prolonged exposure to light are recommended. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity, a point often raised in queries like "analytical methods for fluorinated heterocycles." Suppliers typically provide certificates of analysis (CoA) to ensure compliance with research standards.

In summary, CAS 2228747-67-7 represents a promising candidate for multiple scientific disciplines. Its fluorine-rich structure and heterocyclic framework align with contemporary research priorities, including targeted drug delivery and sustainable material development. As interest in imidazo[1,2-a]pyridine chemistry grows, this compound is poised to play a pivotal role in future innovations.